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Compound of Interest

Compound Name: 3-ETHOXYPROPANAL

Cat. No.: B1330410

An In-depth Technical Guide to the Physical Properties of 3-Ethoxypropanal

This technical guide provides a comprehensive overview of the key physical properties of 3-
ethoxypropanal, specifically its boiling point and solubility. The information is tailored for
researchers, scientists, and professionals in drug development who may utilize this compound
in their work. This document includes tabulated quantitative data, detailed experimental
protocols for property determination, and a visualization of the structure-property relationships.

Core Physical Properties of 3-Ethoxypropanal

3-Ethoxypropanal, with the CAS Number 2806-85-1, is an organic compound featuring both
an ether and an aldehyde functional group.[1][2] Its molecular structure influences its physical
characteristics, which are crucial for its handling, application, and behavior in various chemical
systems.

Quantitative Data Summary

The essential physical properties of 3-ethoxypropanal are summarized in the table below.
These values are critical for predicting its behavior in different experimental and industrial
settings.
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Property Value Conditions Source(s)

Boiling Point 136.00 °C (estimated) @ 760.00 mm Hg [1]

. 1.043 x 10> mg/L
Water Solubility ) @ 25 °C [1]
(estimated)

Molecular Formula CsH1002 - [1112]

Molecular Weight 102.13 g/mol - [2]

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental. The following sections describe
generalized, standard laboratory protocols for measuring the boiling point and solubility of an
aldehyde like 3-ethoxypropanal.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 3-ethoxypropanal, a microscale distillation or the Thiele tube
method is suitable.

Method 1: Distillation This method is used to purify the liquid and determine its boiling point
simultaneously.

o Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a
condenser, a thermometer, and a collection vessel.

o Sample Preparation: Place a small volume of 3-ethoxypropanal into the round-bottom flask
along with boiling chips to ensure smooth boiling.

o Heating: Gently heat the flask using a heating mantle or water bath.

o Temperature Reading: Position the thermometer bulb just below the side arm of the
distillation head to accurately measure the temperature of the vapor that is in equilibrium with
the boiling liquid.
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o Observation: As the liquid boils, the vapor will rise, pass into the condenser, liquefy, and
collect in the receiving flask.[3]

o Data Recording: Record the temperature when it becomes constant. This stable temperature
is the boiling point of the liquid at the prevailing atmospheric pressure.[3] It is important to
also record the barometric pressure, as boiling point varies with pressure.[4]

Method 2: Thiele Tube Method This is a microscale method ideal for small sample quantities.

o Sample Preparation: Place a small amount (0.5-1 mL) of 3-ethoxypropanal into a small test
tube (Durham tube).

o Capillary Tube: Invert a sealed-end capillary tube and place it into the sample.

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb.

e Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the sample
is below the olil level.

o Observation: Heat the side arm of the Thiele tube gently.[4] As the temperature rises, a
stream of bubbles will emerge from the capillary tube.

o Data Recording: Stop heating and allow the apparatus to cool. The boiling point is the
temperature at which the liquid is drawn back into the capillary tube.[4]

Determination of Solubility

The solubility of aldehydes and ketones in water is dependent on their ability to form hydrogen
bonds with water molecules via the carbonyl group’s oxygen atom.[5][6] As the carbon chain
length increases, solubility tends to decrease.[5][7]

Protocol: Qualitative Solubility Test in Water

e Sample Preparation: In a small test tube, add approximately 0.1 mL (2-3 drops) of 3-
ethoxypropanal.

e Solvent Addition: Add approximately 3 mL of deionized water to the test tube in portions.
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e Mixing: After each addition, gently shake the test tube to facilitate mixing.

o Observation: Observe whether the 3-ethoxypropanal dissolves completely to form a
homogenous solution or if it forms a separate layer, indicating insolubility.

» Classification: A compound is generally considered "soluble” if it dissolves to the extent of
about 3 grams per 100 mL of solvent. For qualitative purposes, the formation of a single
clear phase indicates solubility.[8] Given its structure with five carbons, 3-ethoxypropanal is
expected to have significant, though not infinite, water solubility.[5]

Visualization of Structure-Property Relationships

The physical properties of 3-ethoxypropanal are a direct consequence of its molecular
structure. The following diagram illustrates the key structural features and their influence on its
boiling point and solubility.

Molecular Structure of 3-Ethoxypropanal
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Caption: Relationship between 3-ethoxypropanal's structure and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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